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Compound of Interest

Compound Name: Ethyl bromoacetate

Cat. No.: B091307 Get Quote

Technical Support Center: Handling Ethyl
Bromoacetate
This guide provides comprehensive support for researchers, scientists, and drug development

professionals on managing the lachrymatory properties and other hazards associated with

Ethyl Bromoacetate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of Ethyl bromoacetate?

A1: Ethyl bromoacetate is a highly toxic and lachrymatory (tear-inducing) liquid.[1][2][3] Its

primary hazards include:

Severe Irritation: It is a strong irritant to the eyes, skin, mucous membranes, and respiratory

tract.[1][4][5] Vapors are particularly irritating to the eyes and can cause tearing.[1][4]

Toxicity: It can be fatal if inhaled, swallowed, or absorbed through the skin.[4][5][6][7]

Flammability: It is a combustible liquid and its vapors can form explosive mixtures with air.[4]

[8][9]

Q2: What immediate actions should be taken in case of exposure?
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A2: Immediate medical attention is required for any exposure.[4][9][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][5] Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[4][6][8] Seek immediate medical attention.

Inhalation: Move the person to fresh air immediately.[4][5][11] If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration.[4][5] Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink plenty of warm water.[4][5][11] Never give anything by mouth to an

unconscious person.[4] Seek immediate medical attention.

Q3: What are the appropriate storage conditions for Ethyl bromoacetate?

A3: Ethyl bromoacetate should be stored in a cool, dry, well-ventilated area away from heat,

sparks, and open flames.[1][4][8] Keep containers tightly closed.[4][8] It should be stored

separately from incompatible materials such as oxidizing agents, reducing agents, strong acids,

and strong bases.[1][8] The storage area should be equipped with appropriate firefighting

equipment.[5]
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Issue Possible Cause Solution

Strong lachrymatory effect

(tearing) experienced in the

lab.

Inadequate ventilation or vapor

leakage from the experimental

setup.

1. Immediately evacuate the

area. 2. If exposure is

suspected, follow first-aid

measures for inhalation and

eye contact. 3. Ensure all work

with Ethyl bromoacetate is

conducted in a certified

chemical fume hood with

proper airflow.[1][5] 4. Check

all connections and seals in

your apparatus for leaks.

Skin irritation or redness after

handling.

Improper glove selection or

contamination of personal

clothing.

1. Immediately follow first-aid

procedures for skin contact.[4]

[8] 2. Ensure you are using

appropriate chemically

resistant gloves (consult

manufacturer's

recommendations).[4][8] 3.

Always inspect gloves for any

signs of degradation or

puncture before use.[9][11] 4.

Remove and decontaminate or

dispose of any clothing that

may have come into contact

with the chemical.[4][6]

A spill has occurred. Accidental breakage of a

container or mishandling

during transfer.

1. Evacuate all non-essential

personnel from the spill area.

[8][9] 2. Remove all sources of

ignition.[8][9] 3. If safe to do

so, stop the leak.[12] 4. Wear

appropriate PPE, including

respiratory protection,

chemical-resistant gloves, and

splash goggles.[4][8] 5.

Contain the spill using an inert
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absorbent material like sand,

earth, or vermiculite.[4][8] Do

not use combustible materials.

6. Place the absorbed material

into a suitable, sealed

container for disposal as

hazardous waste.[8] 7.

Ventilate the area after clean-

up is complete.[8]

Quantitative Data Summary
Physical and Chemical Properties

Property Value

Appearance Clear, colorless to yellow liquid[1][2][3][13]

Odor Fruity, pungent[3][5][14]

Boiling Point 159 °C (318 °F)

Flash Point 47 °C (117 °F)[4][14]

Density 1.506 g/cm³ at 25 °C (77 °F)

Vapor Pressure 2.6 mmHg[8]

Solubility
Insoluble in water; soluble in alcohol, ether, and

benzene[2][13]

Occupational Exposure Limits

Organization Limit

OSHA PEL No established limit[4][8]

ACGIH TLV No established limit[8]

NIOSH REL No established limit[8]
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Note: The absence of established occupational exposure limits does not imply that the

substance is harmless. Safe work practices should always be followed.[8]

Experimental Protocols
Standard Handling Procedure

Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment for

the use of Ethyl bromoacetate.

Engineering Controls: All manipulations of Ethyl bromoacetate must be performed within a

certified chemical fume hood to minimize inhalation exposure.[1][5] Ensure that an eyewash

station and safety shower are readily accessible.[4][8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles and a face shield.[4][8]

Skin Protection: Wear chemically resistant gloves (consult glove manufacturer's data for

suitability) and a lab coat.[4][8] Consider wearing an apron or other protective clothing for

larger quantities.

Respiratory Protection: If there is a potential for exposure above acceptable levels, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors should be

used.[4][13]

Handling:

Use the smallest quantity of Ethyl bromoacetate necessary for the experiment.

Avoid direct contact with the liquid and its vapors.

Keep the container tightly closed when not in use.[4]

Ground and bond containers when transferring material to prevent static discharge.[4]

Waste Disposal: Dispose of all Ethyl bromoacetate waste and contaminated materials as

hazardous waste in accordance with local, state, and federal regulations.[8]
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Visualizations

Immediate Actions Containment & Cleanup Post-Cleanup

Spill Occurs Evacuate Area Remove Ignition Sources Don Appropriate PPE Contain Spill with Inert Material Collect Absorbed Material Dispose as Hazardous Waste Ventilate Area Report Incident

Click to download full resolution via product page

Caption: Workflow for handling an Ethyl bromoacetate spill.

Route of Exposure

Immediate Actions

Exposure Suspected

Inhalation Skin Contact Eye Contact

Move to Fresh Air Wash with Soap & Water (15 min) Flush with Water (15 min)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making process for exposure to Ethyl bromoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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